Cas no 1105192-51-5 (2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid)

2-{1-[(3,5-Dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid is a synthetic indole derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 3,5-dimethoxybenzyl group at the N1-position of the indole core and an acetic acid moiety at the C3-position, offering versatility for further functionalization. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting serotonin-related pathways or serving as anti-inflammatory agents. The presence of methoxy groups enhances solubility and modulates electronic properties, while the carboxylic acid functionality allows for conjugation or salt formation. Its well-defined structure ensures reproducibility in research applications.
2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid structure
1105192-51-5 structure
Product Name:2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid
CAS No:1105192-51-5
MF:C19H19NO4
MW:325.358465433121
MDL:MFCD11986884
CID:4560622
PubChem ID:33679395
Update Time:2025-06-14

2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • [1-(3,5-Dimethoxybenzyl)-1H-indol-3-yl]acetic acid
    • 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid
    • MDL: MFCD11986884
    • Inchi: 1S/C19H19NO4/c1-23-15-7-13(8-16(10-15)24-2)11-20-12-14(9-19(21)22)17-5-3-4-6-18(17)20/h3-8,10,12H,9,11H2,1-2H3,(H,21,22)
    • InChI Key: RJWHWSGTGAGKHO-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC(OC)=CC(OC)=C2)C2=C(C=CC=C2)C(CC(O)=O)=C1

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 565.1±50.0 °C at 760 mmHg
  • Flash Point: 295.5±30.1 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

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Additional information on 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid

Comprehensive Overview of 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid (CAS No. 1105192-51-5)

2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid (CAS No. 1105192-51-5) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name DMPM-indole acetic acid, belongs to the class of indole derivatives, which are widely studied for their diverse biological activities. The presence of a 3,5-dimethoxyphenyl moiety and an acetic acid functional group makes it a promising candidate for drug discovery and development.

In recent years, the scientific community has shown increasing interest in indole-based compounds due to their role in modulating various biological pathways. Researchers are particularly intrigued by the potential of 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid to interact with enzymes and receptors involved in inflammation and metabolic disorders. This aligns with the growing demand for novel therapeutic agents targeting chronic diseases, a topic frequently searched in academic and medical databases. The compound's CAS No. 1105192-51-5 is often used as a key identifier in patent filings and research papers, highlighting its relevance in cutting-edge studies.

The synthesis of 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid involves multi-step organic reactions, including alkylation and carboxylation processes. Its molecular structure, characterized by a substituted indole ring, offers versatility for further chemical modifications. This adaptability is crucial for medicinal chemists exploring structure-activity relationships (SAR) to optimize drug candidates. Online searches for terms like "indole derivatives in drug design" or "CAS 1105192-51-5 applications" reflect the compound's prominence in contemporary research.

From an analytical perspective, 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid can be characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and quality control, which are critical for preclinical studies. The compound's logP value and solubility profile are also frequently discussed in forums and research articles, as they influence its pharmacokinetic properties. Such details are vital for researchers investigating bioavailability enhancement strategies, a trending topic in pharmaceutical sciences.

Beyond its pharmaceutical potential, 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid has applications in material science. Its aromatic system and functional groups make it a candidate for designing organic semiconductors or fluorescent probes. This interdisciplinary appeal is evident in search queries like "indole acetic acid derivatives in materials", showcasing its versatility. Additionally, the compound's stability under various conditions is a subject of interest for industrial chemists exploring scalable synthesis routes.

In conclusion, 2-{1-[(3,5-dimethoxyphenyl)methyl]-1H-indol-3-yl}acetic acid (CAS No. 1105192-51-5) represents a compelling area of research with broad implications. Its dual relevance in drug discovery and material innovation positions it as a compound of significant scientific value. As interest in tailored indole derivatives continues to rise, this molecule is likely to remain a focal point in both academic and industrial settings.

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